Cas no 117782-94-2 (Desglycolaldehyde-carboxyl Desonide)

• Product Name: Desglycolaldehyde-carboxyl Desonide
• CAS No: 117782-94-2
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 4556562
• Update Time: 2025-07-17

Desglycolaldehyde-carboxyl Desonide Chemical and Physical Properties

Names and Identifiers

• Desglycolaldehyde-carboxyl Desonide

• Inchi： 1S/C23H30O6/c1-20(2)28-17-10-15-14-6-5-12-9-13(24)7-8-21(12,3)18(14)16(25)11-22(15,4)23(17,29-20)19(26)27/h7-9,14-18,25H,5-6,10-11H2,1-4H3,(H,26,27)/t14-,15-,16-,17-,18+,21-,22+,23+/m0/s1
• InChI Key： FRRZIPPXTFWZML-UONGGMNASA-N
• SMILES： O1C(C)(C)O[C@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@@]3(C)[C@@]12C(=O)O)O)=O

Computed Properties

• Exact Mass: 402.20423867 g/mol
• Monoisotopic Mass: 402.20423867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 402.5
• XLogP3: 2.3
• Topological Polar Surface Area: 93.1

Desglycolaldehyde-carboxyl Desonide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Desglycolaldehyde-carboxyl Desonide

Comprehensive Overview of Desglycolaldehyde-carboxyl Desonide (CAS No. 117782-94-2): Properties, Applications, and Innovations

Desglycolaldehyde-carboxyl Desonide (CAS No. 117782-94-2) is a specialized derivative of the well-known corticosteroid Desonide. This compound has garnered significant attention in pharmaceutical research due to its unique structural modifications, which enhance its bioavailability and reduce systemic side effects. The carboxyl and desglycolaldehyde functional groups play a pivotal role in its mechanism of action, making it a subject of interest for dermatological and anti-inflammatory applications.

In recent years, the demand for safer and more effective topical corticosteroids has surged, driven by increasing cases of eczema, psoriasis, and contact dermatitis. Desglycolaldehyde-carboxyl Desonide addresses these needs by offering targeted anti-inflammatory effects with minimal skin atrophy, a common concern with traditional steroids. Researchers are also exploring its potential in cosmeceuticals, particularly for redness reduction and skin barrier repair, aligning with the growing trend of "clean dermatology."

The synthesis of CAS 117782-94-2 involves precise chemical modifications to the Desonide backbone, ensuring optimal receptor binding affinity. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>98%), a critical factor for regulatory compliance in FDA-approved formulations. Stability studies under varying pH and temperature conditions further validate its suitability for topical gels and creams.

From an SEO perspective, users frequently search for terms like "Desonide derivatives for sensitive skin" or "non-irritating corticosteroids." This reflects a broader shift toward patient-centric formulations. Notably, Desglycolaldehyde-carboxyl Desonide’s low comedogenic rating makes it ideal for acne-prone skin—a recurring query in dermatology forums. Its compatibility with hyaluronic acid and ceramides also positions it as a candidate for multifunctional skincare products.

Ongoing clinical trials investigate its efficacy in pediatric dermatology, addressing parental concerns about steroid safety in children. Meanwhile, patent filings highlight innovations in sustained-release microspheres incorporating CAS 117782-94-2, aiming to prolong therapeutic effects. These advancements respond to searches like "long-acting topical steroids" and "minimal absorption corticosteroids."

In conclusion, Desglycolaldehyde-carboxyl Desonide represents a convergence of pharmaceutical innovation and market demand. Its tailored properties meet modern requirements for precision medicine while adhering to stringent safety profiles—a balance increasingly sought after in both medical and OTC skincare sectors.